Cas no 1049489-97-5 (N-[2-(1-methyl-1H-pyrrol-2-yl)-2-(pyrrolidin-1-yl)ethyl]naphthalene-2-carboxamide)

• Product Name: N-[2-(1-methyl-1H-pyrrol-2-yl)-2-(pyrrolidin-1-yl)ethyl]naphthalene-2-carboxamide
• CAS No: 1049489-97-5
• MF: C₂₂H₂₅N₃O
• MW: 347.45340514183
• CID: 6267835
• PubChem ID: 44055129
• Update Time: 2025-06-26

N-[2-(1-methyl-1H-pyrrol-2-yl)-2-(pyrrolidin-1-yl)ethyl]naphthalene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[2-(1-methyl-1H-pyrrol-2-yl)-2-(pyrrolidin-1-yl)ethyl]naphthalene-2-carboxamide
• N-[2-(1-methylpyrrol-2-yl)-2-pyrrolidin-1-ylethyl]naphthalene-2-carboxamide
• F5260-0084
• N-(2-(1-methyl-1H-pyrrol-2-yl)-2-(pyrrolidin-1-yl)ethyl)-2-naphthamide
• AKOS024503720
• 1049489-97-5
• VU0639610-1

• Inchi： 1S/C22H25N3O/c1-24-12-6-9-20(24)21(25-13-4-5-14-25)16-23-22(26)19-11-10-17-7-2-3-8-18(17)15-19/h2-3,6-12,15,21H,4-5,13-14,16H2,1H3,(H,23,26)
• InChI Key： LGSRNBYZYTURFF-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC2C=CC=CC=2C=1)NCC(C1=CC=CN1C)N1CCCC1

Computed Properties

• Exact Mass: 347.199762429g/mol
• Monoisotopic Mass: 347.199762429g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 476
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenecarboxamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenecarboxylic acids and derivatives Naphthalenecarboxamides

Additional information on N-[2-(1-methyl-1H-pyrrol-2-yl)-2-(pyrrolidin-1-yl)ethyl]naphthalene-2-carboxamide

Comprehensive Overview of N-[2-(1-methyl-1H-pyrrol-2-yl)-2-(pyrrolidin-1-yl)ethyl]naphthalene-2-carboxamide (CAS No. 1049489-97-5)

The compound N-[2-(1-methyl-1H-pyrrol-2-yl)-2-(pyrrolidin-1-yl)ethyl]naphthalene-2-carboxamide, identified by its CAS No. 1049489-97-5, is a sophisticated organic molecule with a unique structural framework. This compound has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its potential applications in drug discovery and development. Its molecular structure combines a naphthalene-2-carboxamide core with a 1-methyl-1H-pyrrol-2-yl and pyrrolidin-1-yl substituent, creating a versatile scaffold for further chemical modifications.

In recent years, the demand for novel small-molecule inhibitors and bioactive compounds has surged, driven by advancements in precision medicine and targeted therapies. Researchers are particularly interested in compounds like N-[2-(1-methyl-1H-pyrrol-2-yl)-2-(pyrrolidin-1-yl)ethyl]naphthalene-2-carboxamide due to their potential to modulate specific biological pathways. The presence of both aromatic and heterocyclic moieties in its structure enhances its binding affinity to various protein targets, making it a promising candidate for further investigation.

The synthesis of CAS No. 1049489-97-5 involves multi-step organic reactions, including amide bond formation and N-alkylation. These processes require precise control of reaction conditions to ensure high yield and purity. Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are commonly employed to characterize this compound, ensuring its suitability for research applications. The growing interest in high-throughput screening and fragment-based drug design has further highlighted the importance of such well-characterized compounds.

One of the key trends in modern pharmacology is the exploration of allosteric modulators and protein-protein interaction inhibitors. The structural features of N-[2-(1-methyl-1H-pyrrol-2-yl)-2-(pyrrolidin-1-yl)ethyl]naphthalene-2-carboxamide suggest its potential utility in these areas. For instance, the naphthalene ring system is known to interact with hydrophobic pockets in proteins, while the pyrrolidine and pyrrole groups can participate in hydrogen bonding and cation-π interactions. These properties make it a valuable tool for studying complex biological systems.

Another area of interest is the compound's potential role in neuropharmacology. Recent studies have shown that structurally similar compounds exhibit activity against G-protein-coupled receptors (GPCRs) and ion channels, which are critical targets for treating neurological disorders. While CAS No. 1049489-97-5 has not yet been extensively studied in this context, its molecular architecture aligns with the requirements for blood-brain barrier permeability and receptor binding, sparking curiosity among neuroscientists.

From a commercial perspective, the availability of N-[2-(1-methyl-1H-pyrrol-2-yl)-2-(pyrrolidin-1-yl)ethyl]naphthalene-2-carboxamide is limited to research and development purposes. Suppliers often provide it in small quantities for academic laboratories and pharmaceutical companies engaged in early-stage drug discovery. The compound's structure-activity relationship (SAR) studies are still in progress, with researchers aiming to optimize its properties for specific therapeutic applications.

In conclusion, N-[2-(1-methyl-1H-pyrrol-2-yl)-2-(pyrrolidin-1-yl)ethyl]naphthalene-2-carboxamide (CAS No. 1049489-97-5) represents a fascinating example of modern chemical innovation. Its unique combination of aromatic and heterocyclic elements, coupled with its potential biological relevance, positions it as a compound of significant interest in the scientific community. As research continues to uncover its full potential, this molecule may play a pivotal role in the development of next-generation therapeutics.